N-ethyl-4-(2-pyridinyl)-1-piperazinecarbothioamide

• IUPAC Name: N-ethyl-4-pyridin-2-ylpiperazine-1-carbothioamide
• InChI: InChI=1S/C12H18N4S/c1-2-13-12(17)16-9-7-15(8-10-16)11-5-3-4-6-14-11/h3-6H,2,7-10H2,1H3,(H,13,17)
• InChI Key: YZBHDGLNWDZTRM-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=S)N1CCN(CC1)C2=CC=CC=N2
• Molecular Formula: C12H18N4S
• Molecular Weight: 250.37 g/mol

Description

N-ethyl-4-(2-pyridinyl)-1-piperazinecarbothioamide, also known as EPPC, is a compound that has been widely studied in scientific research. It is a potent inhibitor of the enzyme monoamine oxidase B (MAO-B), which is involved in the metabolism of neurotransmitters such as dopamine and serotonin. In

Mechanism of Action

N-ethyl-4-(2-pyridinyl)-1-piperazinecarbothioamide acts as a selective and reversible inhibitor of MAO-B, which is responsible for the breakdown of dopamine and other neurotransmitters. By inhibiting MAO-B, N-ethyl-4-(2-pyridinyl)-1-piperazinecarbothioamide increases the levels of these neurotransmitters in the brain, leading to improved neuronal function and protection against oxidative stress.
Biochemical and Physiological Effects:
N-ethyl-4-(2-pyridinyl)-1-piperazinecarbothioamide has been shown to have a number of biochemical and physiological effects in preclinical studies. It has been found to increase dopamine levels in the brain, protect against oxidative stress, and improve cognitive function. N-ethyl-4-(2-pyridinyl)-1-piperazinecarbothioamide has also been shown to have anti-inflammatory effects and to reduce the accumulation of amyloid beta plaques in the brain.

Advantages and Limitations for Lab Experiments

N-ethyl-4-(2-pyridinyl)-1-piperazinecarbothioamide has several advantages for lab experiments, including its high potency as a MAO-B inhibitor, its selectivity for MAO-B over other enzymes, and its ability to cross the blood-brain barrier. However, N-ethyl-4-(2-pyridinyl)-1-piperazinecarbothioamide also has some limitations, including its potential toxicity at high doses and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on N-ethyl-4-(2-pyridinyl)-1-piperazinecarbothioamide. One area of interest is the development of N-ethyl-4-(2-pyridinyl)-1-piperazinecarbothioamide analogs with improved pharmacokinetic properties and reduced toxicity. Another area of research is the investigation of N-ethyl-4-(2-pyridinyl)-1-piperazinecarbothioamide as a potential therapy for other neurological disorders such as Huntington's disease and multiple sclerosis. Additionally, further studies are needed to fully understand the mechanism of action of N-ethyl-4-(2-pyridinyl)-1-piperazinecarbothioamide and its effects on neurotransmitter systems in the brain.
Conclusion:
In conclusion, N-ethyl-4-(2-pyridinyl)-1-piperazinecarbothioamide is a compound that has been extensively studied for its potential therapeutic applications in neurological disorders. It acts as a selective and reversible inhibitor of MAO-B, leading to increased levels of neurotransmitters in the brain and protection against oxidative stress. While N-ethyl-4-(2-pyridinyl)-1-piperazinecarbothioamide has several advantages for lab experiments, further research is needed to fully understand its mechanism of action and potential therapeutic uses.

Synthesis Methods

The synthesis of N-ethyl-4-(2-pyridinyl)-1-piperazinecarbothioamide involves a series of chemical reactions starting with the reaction of 2-acetylpyridine with ethylamine to form N-ethyl-2-acetylpyridin-4-amine. This compound is then reacted with thioacetamide to form N-ethyl-4-(2-pyridinyl)-1-piperazinecarbothioamide (N-ethyl-4-(2-pyridinyl)-1-piperazinecarbothioamide). The synthesis of N-ethyl-4-(2-pyridinyl)-1-piperazinecarbothioamide has been extensively studied and optimized for high yield and purity.

Scientific Research Applications

N-ethyl-4-(2-pyridinyl)-1-piperazinecarbothioamide has been studied for its potential therapeutic applications in various neurological disorders such as Parkinson's disease, Alzheimer's disease, and depression. It has been shown to protect dopaminergic neurons from oxidative stress and reduce the accumulation of amyloid beta plaques in the brain. N-ethyl-4-(2-pyridinyl)-1-piperazinecarbothioamide has also been investigated for its potential use as a biomarker for the diagnosis and prognosis of these disorders.